Methyl (E)-4-[4-[(4-fluorophenyl)methyl]-4-hydroxypiperidin-1-yl]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[4-[(4-fluorophenyl)methyl]-4-hydroxypiperidin-1-yl]-4-oxobut-2-enoate
• InChI: InChI=1S/C17H20FNO4/c1-23-16(21)7-6-15(20)19-10-8-17(22,9-11-19)12-13-2-4-14(18)5-3-13/h2-7,22H,8-12H2,1H3/b7-6+
• InChI Key: QMGYOPBKUCJPKO-VOTSOKGWSA-N
• Canonical SMILES: COC(=O)C=CC(=O)N1CCC(CC1)(CC2=CC=C(C=C2)F)O
• Isomeric SMILES: COC(=O)/C=C/C(=O)N1CCC(CC1)(CC2=CC=C(C=C2)F)O
• Molecular Formula: C17H20FNO4
• Molecular Weight: 321.34 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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